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Compound of Interest

Compound Name: GSK256073

Cat. No.: B607794 Get Quote

An objective analysis of the selective HCA2 agonist GSK256073's performance in preclinical

and clinical models, with a focus on its metabolic effects and comparison to niacin.

This guide provides a comprehensive comparison of the experimental data on GSK256073, a

potent and selective agonist of the hydroxy-carboxylic acid receptor 2 (HCA2), also known as

G-protein coupled receptor 109A (GPR109A). It is designed for researchers, scientists, and

drug development professionals interested in the therapeutic potential of targeting HCA2 for

metabolic diseases. The information presented summarizes key findings from preclinical and

clinical studies, offering insights into the compound's efficacy, mechanism of action, and safety

profile, particularly in relation to the established HCA2 agonist, niacin.

Mechanism of Action: HCA2 Signaling Pathway
GSK256073 exerts its effects by activating HCA2, a G-protein coupled receptor predominantly

expressed in adipocytes and immune cells.[1] The binding of GSK256073 to HCA2 initiates a

signaling cascade through the inhibitory G-protein, Gαi. This leads to the inhibition of adenylyl

cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels and subsequently

reduced protein kinase A (PKA) activity. In adipocytes, this cascade inhibits hormone-sensitive

lipase, a key enzyme in the breakdown of triglycerides, thereby reducing the release of non-

esterified fatty acids (NEFA) into the circulation.[1]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b607794?utm_src=pdf-interest
https://www.benchchem.com/product/b607794?utm_src=pdf-body
https://www.benchchem.com/product/b607794?utm_src=pdf-body
https://www.benchchem.com/product/b607794?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/25773497/
https://www.benchchem.com/product/b607794?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/25773497/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adipocyte

GSK256073 HCA2
(GPR109A)

Binds to Gαi/βγActivates

Adenylyl
Cyclase

Inhibits Hormone-Sensitive
Lipase

Inhibits
(via ↓cAMP/PKA)

cAMP

Converts ATP to PKAActivates

Activates

Triglycerides

Hydrolyzes NEFA
(Non-Esterified Fatty Acids)

Reduces
Release of

Release into
Circulation

Rat Model (NEFA Lowering) Guinea Pig Model (Flushing)

Dyslipidemic Rat Model
(e.g., High-Fat Diet)

Oral Administration:
- GSK256073

- Niacin
- Vehicle

Serial Blood Sampling

Plasma NEFA Measurement
(Enzymatic Colorimetric Assay)

Baseline Ear
Temperature Measurement

Oral Administration:
- GSK256073

- Niacin
- Vehicle

Post-Dose Ear
Temperature Monitoring

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clinical Trial Logical Flow

Target Population
(e.g., Type 2 Diabetes, Dyslipidemia)

Randomization

Treatment Arms

GSK256073
(Multiple Doses) Placebo Control

Endpoint Assessment
(Biomarkers, Safety)

Data Analysis
(Efficacy & Safety)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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